Methyl 2-[4-cyano-5-(dimethylamino)-1,3-oxazol-2-yl]acetate

• IUPAC Name: methyl 2-[4-cyano-5-(dimethylamino)-1,3-oxazol-2-yl]acetate
• InChI: InChI=1S/C9H11N3O3/c1-12(2)9-6(5-10)11-7(15-9)4-8(13)14-3/h4H2,1-3H3
• InChI Key: CIRPKNQFLIBNRE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(N=C(O1)CC(=O)OC)C#N
• Molecular Formula: C9H11N3O3
• Molecular Weight: 209.20 g/mol

Description

“Methyl 2-[4-cyano-5-(dimethylamino)-1,3-oxazol-2-yl]acetate” is a complex organic compound. It likely contains an oxazole ring, which is a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. The compound also seems to have a cyano group (-CN), a dimethylamino group (-N(CH3)2), and an acetate group (-COOCH3).

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through reactions involving amines and cyanoacetates. For instance, N-cyanoacetamides can be prepared by treating various substituted aryl or heteryl amines with alkyl cyanoacetates.

Scientific Research Applications

Synthesis and Chemical Transformation

The chemical compound has been a subject of interest in various synthesis and transformation studies. For instance, Shablykin et al. (2018) described the synthesis of new substituted 2-(oxiran-2-yl)-1,3-oxazoles, highlighting the compound's role in chemical synthesis and transformation processes. Similarly, Stanovnik et al. (2002) detailed the synthesis of 1,4-dihydropyridine derivatives and their subsequent reactions, demonstrating the compound's versatility in chemical reactions and potential applications in creating complex molecular structures (Shablykin et al., 2018), (Stanovnik et al., 2002).

Enhancement in Molecular Structures

The compound has been utilized to enhance molecular structures, as demonstrated by Fahim and Abu-El Magd (2021), who studied the reaction of 5-aminouracil with ethyl cyanoacetate. Their research emphasized the compound's role in improving molecular structures, particularly in the context of molecular imprinted polymers and their applications (Fahim & Abu-El Magd, 2021).

Photophysical Studies

Zhang et al. (2013) conducted a study on oxazole derivatives, including the subject compound, to compare their photophysical properties. This research underlines the importance of the compound in the study of photophysical properties and its potential applications in this field (Zhang et al., 2013).